Cas no 2228203-38-9 (3-oxo-1-2-(1H-pyrazol-1-yl)ethylcyclobutane-1-carbonitrile)

• Product Name: 3-oxo-1-2-(1H-pyrazol-1-yl)ethylcyclobutane-1-carbonitrile
• CAS No: 2228203-38-9
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 6170266
• PubChem ID: 165668621
• Update Time: 2025-06-26

3-oxo-1-2-(1H-pyrazol-1-yl)ethylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-oxo-1-2-(1H-pyrazol-1-yl)ethylcyclobutane-1-carbonitrile
• EN300-1729862
• 3-oxo-1-[2-(1H-pyrazol-1-yl)ethyl]cyclobutane-1-carbonitrile
• 2228203-38-9

• Inchi： 1S/C10H11N3O/c11-8-10(6-9(14)7-10)2-5-13-4-1-3-12-13/h1,3-4H,2,5-7H2
• InChI Key： USVLKAUGTJRDOD-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(CCN2C=CC=N2)C1

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 58.7Ų

Additional information on 3-oxo-1-2-(1H-pyrazol-1-yl)ethylcyclobutane-1-carbonitrile

Comprehensive Overview of 3-oxo-1-2-(1H-pyrazol-1-yl)ethylcyclobutane-1-carbonitrile (CAS No. 2228203-38-9): Properties, Applications, and Innovations

The compound 3-oxo-1-2-(1H-pyrazol-1-yl)ethylcyclobutane-1-carbonitrile (CAS No. 2228203-38-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclobutane core with a pyrazole substituent and a carbonitrile functional group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

In recent years, the demand for novel heterocyclic compounds like 3-oxo-1-2-(1H-pyrazol-1-yl)ethylcyclobutane-1-carbonitrile has surged due to their role in developing kinase inhibitors and GPCR modulators. This aligns with the growing interest in precision medicine and personalized therapeutics, where such molecules serve as key building blocks. The compound’s CAS No. 2228203-38-9 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial settings.

From a synthetic chemistry perspective, the cyclobutane ring in 3-oxo-1-2-(1H-pyrazol-1-yl)ethylcyclobutane-1-carbonitrile offers intriguing stereochemical challenges, making it a subject of study in asymmetric catalysis and green chemistry initiatives. Innovations in microwave-assisted synthesis and flow chemistry have further streamlined its production, addressing scalability concerns for industrial applications. These advancements resonate with the broader push for sustainable chemical manufacturing.

Beyond pharmaceuticals, 3-oxo-1-2-(1H-pyrazol-1-yl)ethylcyclobutane-1-carbonitrile has shown promise in agrochemical formulations. Its pyrazole moiety is known to enhance herbicidal and fungicidal activity, aligning with the global demand for eco-friendly crop protection solutions. This dual utility underscores its value in interdisciplinary research, bridging gaps between medicinal and agricultural chemistry.

The compound’s physicochemical properties, such as its logP and hydrogen bonding capacity, are critical for optimizing bioavailability in drug design. Computational tools like molecular docking and QSAR modeling are often employed to predict its interactions with biological targets, a topic frequently queried in AI-driven drug discovery platforms. Such integrations highlight the intersection of cheminformatics and experimental science.

In summary, 3-oxo-1-2-(1H-pyrazol-1-yl)ethylcyclobutane-1-carbonitrile (CAS No. 2228203-38-9) exemplifies the synergy between structural ingenuity and functional versatility. As research continues to unravel its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and sustainable agriculture, making it a focal point for future innovations.